Cas no 2680874-74-0 (1-(3-nitrophenyl)-5-(2,2,2-trifluoroacetamido)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(3-nitrophenyl)-5-(2,2,2-trifluoroacetamido)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2680874-74-0
• MF: C₁₁H₆F₃N₅O₅
• MW: 345.191051959991
• CID: 5625256
• PubChem ID: 165937786
• Update Time: 2025-05-27

1-(3-nitrophenyl)-5-(2,2,2-trifluoroacetamido)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-nitrophenyl)-5-(2,2,2-trifluoroacetamido)-1H-1,2,3-triazole-4-carboxylic acid
• 2680874-74-0
• EN300-28297751

• Inchi： 1S/C11H6F3N5O5/c12-11(13,14)10(22)15-8-7(9(20)21)16-17-18(8)5-2-1-3-6(4-5)19(23)24/h1-4H,(H,15,22)(H,20,21)
• InChI Key： FTLBWDJDZWQDNW-UHFFFAOYSA-N
• SMILES： FC(C(NC1=C(C(=O)O)N=NN1C1C=CC=C(C=1)[N+](=O)[O-])=O)(F)F

Computed Properties

• Exact Mass: 345.03210280g/mol
• Monoisotopic Mass: 345.03210280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 143Ų

Additional information on 1-(3-nitrophenyl)-5-(2,2,2-trifluoroacetamido)-1H-1,2,3-triazole-4-carboxylic acid

Recent Advances in the Study of 1-(3-Nitrophenyl)-5-(2,2,2-Trifluoroacetamido)-1H-1,2,3-Triazole-4-Carboxylic Acid (CAS: 2680874-74-0)

The compound 1-(3-nitrophenyl)-5-(2,2,2-trifluoroacetamido)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 2680874-74-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the importance of 1,2,3-triazole derivatives in drug discovery, owing to their stability, hydrogen-bonding capabilities, and ability to mimic peptide bonds. The incorporation of a trifluoroacetamido group and a nitro-phenyl moiety in this compound enhances its reactivity and potential for selective interactions with biological targets. Researchers have explored its synthesis via click chemistry, a method that allows for efficient and modular construction of triazole-based scaffolds.

In vitro studies have demonstrated that 1-(3-nitrophenyl)-5-(2,2,2-trifluoroacetamido)-1H-1,2,3-triazole-4-carboxylic acid exhibits promising inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, it has shown potent inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Further investigations into the compound's mechanism of action have revealed its ability to modulate key signaling pathways, including NF-κB and MAPK, which are critical in the regulation of immune responses. Molecular docking studies have provided insights into its binding interactions with target proteins, highlighting the role of the trifluoroacetamido group in enhancing binding affinity and selectivity.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Recent efforts have focused on structural modifications to improve its drug-like characteristics while retaining its biological activity. For example, researchers have explored the introduction of hydrophilic substituents to enhance solubility without compromising its inhibitory potency.

In conclusion, 1-(3-nitrophenyl)-5-(2,2,2-trifluoroacetamido)-1H-1,2,3-triazole-4-carboxylic acid represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and demonstrated biological activity make it a valuable candidate for further investigation. Future research should focus on in vivo studies to validate its efficacy and safety, as well as on the development of derivatives with improved pharmacological profiles.